
An In-depth Technical Guide to 2-
Cyanoacetamide and its Derivatives

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Acetamide, 2-cyano-2-nitro-

Cat. No.: B15350883 Get Quote

Disclaimer: As of October 2025, a thorough literature and database search did not yield specific

experimental data, including physical properties, detailed experimental protocols, or biological

activity, for the compound "Acetamide, 2-cyano-2-nitro-". This suggests that this specific

compound may be novel, hypothetical, or not extensively studied. This guide will provide a

comprehensive overview of the core structure, 2-Cyanoacetamide, and related nitro- and

isonitroso- derivatives to offer a valuable resource for researchers, scientists, and drug

development professionals.

Introduction to the Cyanoacetamide Scaffold
The cyanoacetamide scaffold is a versatile building block in organic synthesis, characterized by

an acetic amide with a nitrile functional group. Its derivatives are of significant interest in

medicinal chemistry and materials science due to their wide range of biological activities and

chemical reactivity.

Hypothetical Structure of Acetamide, 2-cyano-2-
nitro-
While no specific data is available for "Acetamide, 2-cyano-2-nitro-", its chemical structure

can be postulated as follows:

Caption: Hypothetical structure of Acetamide, 2-cyano-2-nitro-
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Core Compound: 2-Cyanoacetamide
2-Cyanoacetamide is the parent compound from which "Acetamide, 2-cyano-2-nitro-" is
formally derived. It is a well-characterized organic compound.[1][2]

Properties of 2-Cyanoacetamide
The key physicochemical properties of 2-Cyanoacetamide are summarized in the table below.

Property Value Reference

Molecular Formula C₃H₄N₂O [1][3]

Molecular Weight 84.078 g/mol [1]

CAS Number 107-91-5 [1][3]

Melting Point 119 to 121 °C [2]

Boiling Point 351.2 °C [2]

Density 1.163 g/cm³ [2]

Appearance
White to almost white

powder/crystal
[4]

Synthesis of 2-Cyanoacetamide
A common laboratory-scale synthesis of 2-cyanoacetamide involves the ammonolysis of ethyl

cyanoacetate.

Experimental Protocol: Synthesis of 2-Cyanoacetamide from Ethyl Cyanoacetate[5]

Reaction Setup: Pour 400 g (3.5 moles) of ethyl cyanoacetate into 300 cc (4.5 moles) of

concentrated aqueous ammonia (sp. gr. 0.90) in a 1-liter wide-mouthed Erlenmeyer flask.

Reaction: Shake the mixture. It will initially be cloudy, then warm up slightly and become

clear within approximately three minutes.

Crystallization: Allow the flask to stand in an ice-salt mixture for one hour to facilitate the

crystallization of the product.
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Filtration and Washing: Filter the resulting solid by suction and wash it with two 50-cc

portions of ice-cold ethyl alcohol.

Drying and Purification: After air-drying, a slightly yellowish, crystalline amide is obtained. A

snow-white product can be achieved by recrystallization from hot 95% alcohol.

Second Crop: To obtain an additional yield, evaporate the original mother liquor to dryness

under reduced pressure. Dissolve the residue in hot alcohol, treat with decolorizing charcoal,

filter while hot, and cool in ice to precipitate more product.

Related Nitro- and Isonitroso- Derivatives of
Cyanoacetamide
While data for "Acetamide, 2-cyano-2-nitro-" is unavailable, several related compounds with

nitro or isonitroso functionalities have been reported.

N-Nitrophenyl Derivatives of 2-Cyanoacetamide
In these derivatives, a nitrophenyl group is attached to the amide nitrogen.

Compound Name Molecular Formula Molecular Weight CAS Number

2-Cyano-N-(2-

nitrophenyl)acetamide
C₉H₇N₃O₃ 205.17 65372-22-7[6]

N-(4-Cyano-2-

nitrophenyl)acetamide
C₉H₇N₃O₃ 205.17018 29289-18-7[7][8]

Acetamide, 2-cyano-

N-(2-methyl-6-

nitrophenyl)-

C₁₀H₉N₃O₃ 219.1968 61148-20-7[9]

2-Cyano-2-hydroxyiminoacetamide (2-Cyano-2-
isonitrosoacetamide)
This compound features a hydroxyimino (=NOH) group at the 2-position and has been

investigated for its biological activity. It has been shown to have fungicidal properties.
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Experimental Protocol: Synthesis of 2-Cyano-2-hydroxyiminoacetamide Sodium Salt[10]

This process describes the synthesis of the sodium salt, a common intermediate.

Reaction: 2-Cyanoacetamide is reacted with a nitrite salt (e.g., sodium nitrite) in the

presence of less than a stoichiometric amount of acid (e.g., acetic acid).

Alternative Patented Method: A patented method describes the oximation reaction of

cyanoacetyl ethyl urea with a nitrite ester in an alcohol solvent, in the presence of a

diphenylethylenediamine guanidine salt catalyst and an organic alkali.[11] This method is

highlighted for its environmental benefits, such as easier solvent recycling and reduced

wastewater.[11]

Synthetic Pathways and Structural Relationships
The following diagrams illustrate the structural relationships between the discussed compounds

and a general synthetic pathway for cyanoacetamide derivatives.

Derivatives
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Caption: Structural relationships of 2-Cyanoacetamide and its derivatives.

A common reaction involving cyanoacetamide is the Knoevenagel condensation, where it

reacts with aldehydes or ketones.
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2-Cyanoacetamide + Aldehyde/Ketone Base Catalyst
(e.g., Ammonium Acetate)

Reaction α,β-Unsaturated Cyanoacetamide DerivativeCondensation

Click to download full resolution via product page

Caption: Workflow for Knoevenagel condensation of 2-Cyanoacetamide.

Biological Activity of Cyanoacetamide Derivatives
Derivatives of cyanoacetamide have been explored for a variety of biological activities:

Antihistamine Activity Determination: Cyanoacetamide itself is used in spectrofluorimetric

methods to determine the activity of H1 receptor antagonist drugs.[2]

Insecticidal Activity: Certain synthetic cyanoacetamide derivatives have shown toxicity

against agricultural pests like the cotton mealybug.

TAK1 Inhibition: 2-Cyanoacrylamide derivatives have been synthesized as potential

reversible covalent inhibitors of Transforming growth factor beta-activated kinase 1 (TAK1), a

target for cancer and inflammatory diseases.

Fungicidal Activity: As mentioned, 2-cyano-2-hydroxyiminoacetamide and its salts are used

as intermediates for agricultural fungicides.[10]

Conclusion
While "Acetamide, 2-cyano-2-nitro-" remains an elusive compound in the current scientific

literature, the foundational molecule, 2-Cyanoacetamide, and its various derivatives are of

significant interest and utility. This guide provides a comprehensive overview of the available

data on these related compounds, offering a valuable resource for researchers in drug

discovery and chemical synthesis. The provided synthetic protocols and property tables for 2-

Cyanoacetamide and its analogues can serve as a strong starting point for further investigation

into this class of compounds. Future research may yet uncover the properties and potential

applications of the specific target molecule of this guide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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